![molecular formula C13H12F2N2O2S2 B2837491 3-amino-N-{4-[(difluoromethyl)sulfanyl]phenyl}benzene-1-sulfonamide CAS No. 328028-32-6](/img/structure/B2837491.png)
3-amino-N-{4-[(difluoromethyl)sulfanyl]phenyl}benzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-amino-N-{4-[(difluoromethyl)sulfanyl]phenyl}benzene-1-sulfonamide” is a chemical compound with the molecular formula C13H12F2N2O2S2 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C13H11ClF2N2O2S2/c14-11-6-5-10 (7-12 (11)17)22 (19,20)18-8-1-3-9 (4-2-8)21-13 (15)16/h1-7,13,18H,17H2 . This code provides a textual representation of the molecule’s structure, including the arrangement of atoms and the bonds between them.Physical And Chemical Properties Analysis
This compound has a molecular weight of 330.37 . Other physical and chemical properties such as boiling point and storage conditions are not specified in the available resources .Scientific Research Applications
Late-stage Difluoromethylation
Compounds with difluoromethyl groups, like the one in your query, are often used in late-stage difluoromethylation . This process involves the formation of X–CF2H bonds, where X can be C (sp), C (sp2), C (sp3), O, N, or S . This field of research has benefited from the invention of multiple difluoromethylation reagents .
Drug Design and Synthesis
The difluoromethyl group significantly influences the parent molecule’s reactivity and lipophilicity, making it a valuable building block for the synthesis of tailored derivatives . These derivatives also show the potential to display several biological activities, including anti-inflammatory, antibacterial, antifungal, and anticancer properties .
Molecular Docking Simulations
Compounds with difluoromethyl groups can be used in molecular docking simulations to examine their binding interactions . This can help assess the potential binding mechanisms and strengths of derivatives within the receptor’s binding site .
DFT Calculations
DFT (Density Functional Theory) calculations can be used to estimate the reactivity parameters, FMO (Frontier Molecular Orbitals), and MEP (Molecular Electrostatic Potential) of the drugs . This can provide insights into the stability and binding affinity of these compounds.
5. Enhancement of Lipophilicity and Metabolic Stability The incorporation of the difluoromethyl group has been observed to enhance the lipophilicity and metabolic stability of the compounds, both of which are critical considerations in the field of medication design .
Cancer Treatment
Compounds with difluoromethyl groups have shown potential in cancer treatment . They can be used in the development of drugs for various types of cancer, including breast cancer and lung cancer, which are among the most formidable malignancies .
Mechanism of Action
Target of Action
Sulfonamides, a class of compounds to which this molecule belongs, are known to inhibit the enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folate, a vital component for bacterial DNA synthesis and cell division .
Mode of Action
The compound likely interacts with its target enzyme by mimicking the natural substrate, para-aminobenzoic acid (PABA), thereby inhibiting the enzyme’s activity . This inhibition prevents the production of dihydrofolate, tetrahydrofolate, and ultimately hampers bacterial DNA growth and cell division .
Biochemical Pathways
The compound affects the folate synthesis pathway in bacteria. By inhibiting dihydropteroate synthetase, it prevents the conversion of PABA to dihydropteroate, a precursor of dihydrofolate . This disruption leads to a deficiency of tetrahydrofolate, a co-factor necessary for the synthesis of purines and pyrimidines, the building blocks of DNA .
Result of Action
The ultimate result of the compound’s action is the inhibition of bacterial growth and replication. By disrupting folate synthesis, the compound deprives bacteria of the necessary components for DNA synthesis, leading to a halt in their growth and multiplication .
properties
IUPAC Name |
3-amino-N-[4-(difluoromethylsulfanyl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F2N2O2S2/c14-13(15)20-11-6-4-10(5-7-11)17-21(18,19)12-3-1-2-9(16)8-12/h1-8,13,17H,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYPISBFZHWKBGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)SC(F)F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F2N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-{4-[(difluoromethyl)sulfanyl]phenyl}benzene-1-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.